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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-cyanopropanoate, a

versatile building block in organic synthesis. This document consolidates its nomenclature,

physicochemical properties, and detailed experimental protocols for its preparation, tailored for

professionals in research and development.

Alternate Names and Identifiers
Ethyl 2-cyanopropanoate is known by a variety of names in chemical literature and

commerce. Proper identification is crucial for accurate sourcing and regulatory compliance.

Systematic IUPAC Name: ethyl 2-cyanopropanoate[1]

Common Synonyms:

Ethyl 2-cyanopropionate[1]

2-Cyanopropionic acid ethyl ester[1]

Propanoic acid, 2-cyano-, ethyl ester[1][2]

Ethyl α-cyanopropionate[2]

2-cyanopropanoic acid ethyl ester[1]
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CAS Registry Number: 1572-99-2[1]

EINECS Number: 216-393-9[1]

PubChem CID: 98018[1]

MDL Number: MFCD00013812

InChI Key: MIHRVXYXORIINI-UHFFFAOYSA-N[1]

SMILES: CCOC(=O)C(C)C#N[1]

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 2-cyanopropanoate is presented in

the table below. These properties are essential for designing experimental conditions, ensuring

safe handling, and predicting its behavior in various chemical systems.

Property Value Source(s)

Molecular Formula C₆H₉NO₂ [1]

Molecular Weight 127.14 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 193 °C [3]

Density 1.01 g/cm³ [3]

Refractive Index 1.4130 - 1.4150 [3]

Flash Point 96 °C [3]

Storage Temperature
Room temperature, under inert

atmosphere
[3]

Experimental Protocols
The following section details a common and reliable method for the synthesis of Ethyl 2-
cyanopropanoate. This protocol is adapted from established literature procedures.
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Synthesis of Ethyl 2-cyanopropanoate from Ethyl
Cyanoacetate and Iodomethane
This procedure describes the methylation of ethyl cyanoacetate to yield Ethyl 2-
cyanopropanoate.

Materials:

Sodium hydride (60% dispersion in paraffin oil)

Dry Tetrahydrofuran (THF)

Ethyl 2-cyanoacetate

Iodomethane

Deionized Water

Diethyl ether

Brine (saturated aqueous sodium chloride solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexane

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Syringes

Ice bath
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Separatory funnel

Rotary evaporator

Glassware for column chromatography

Procedure:[4]

Suspend sodium hydride (1.46 mmol, 0.33 equiv, 58 mg of a 60% dispersion) in dry THF

(1.46 mL) in a round-bottom flask under a nitrogen atmosphere.

Cool the suspension to 0 °C using an ice bath.

While stirring, add a solution of ethyl 2-cyanoacetate (4.42 mmol, 1.0 equiv, 500 mg) in THF

(0.737 mL) to the cooled suspension using a syringe.

Stir the resulting mixture at 0 °C for 15 minutes.

Add iodomethane (1.46 mmol, 0.33 equiv, 90.8 μL, 207 mg) to the reaction mixture and allow

it to stir for 3 hours.

Quench the reaction by adding deionized water (10 mL).

Transfer the mixture to a separatory funnel and add diethyl ether (10 mL).

Separate the organic layer and wash it three times with brine (3 x 25 mL).

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by silica gel column chromatography using a solvent mixture of 5%

ethyl acetate in hexane to yield the desired product as a colorless liquid.

Visualized Workflow and Pathways
To further elucidate the experimental and logical relationships, the following diagrams are

provided in the DOT language.
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Caption: A workflow diagram illustrating the synthesis of Ethyl 2-cyanopropanoate.

This guide serves as a foundational resource for professionals engaged in chemical synthesis

and drug development. The provided data and protocols are intended to facilitate further

research and application of Ethyl 2-cyanopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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